Cas no 1807937-70-7 (cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1807937-70-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD28714524
• CID: 5043703
• PubChem ID: 124592519
• Update Time: 2025-10-30

cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-5-(Methoxymethyl)pyrrolidine-2-carboxylic acid
• cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD28714524
• Inchi： 1S/C7H13NO3/c1-11-4-5-2-3-6(8-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
• InChI Key： KHSCSHCKVLUXAQ-NTSWFWBYSA-N
• SMILES： O(C)C[C@@H]1CC[C@H](C(=O)O)N1

Computed Properties

• Exact Mass: 159.08954328 g/mol
• Monoisotopic Mass: 159.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.18
• XLogP3: -2.4
• Topological Polar Surface Area: 58.6

Additional information on cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 1807937-70-7)

cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 1807937-70-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of pyrrolidine carboxylic acids, which are widely studied for their biological activity and utility in drug development. The methoxymethyl substitution at the 5-position and the carboxylic acid group at the 2-position make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for chiral building blocks like cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid has surged due to their role in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on stereoselective synthesis to develop enantiomerically pure compounds, which are critical for reducing side effects in drugs. This compound's relative configuration (2R,5S) and its cis-relationship between substituents make it particularly valuable for designing peptidomimetics and enzyme inhibitors.

The compound's CAS number 1807937-70-7 is frequently searched in chemical databases, reflecting its growing importance in medicinal chemistry. Users often inquire about its synthesis methods, solubility, and stability under various conditions. Additionally, its potential applications in central nervous system (CNS) drug development and antibiotic research are hot topics in scientific forums. The methoxymethyl group enhances its lipophilicity, which is crucial for improving blood-brain barrier penetration—a key consideration in CNS-targeted therapies.

From an industrial perspective, cis,rel-(2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic processes to produce such intermediates with minimal waste. The compound's scalability and purity requirements are also critical for large-scale manufacturing, making it a subject of interest for process chemists.

In summary, CAS No. 1807937-70-7 represents a promising chiral scaffold with broad applications in drug discovery and agrochemicals. Its unique structural features, including the pyrrolidine ring and functionalized side chains, offer ample opportunities for derivatization. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, compounds like this will remain at the forefront of research and development.